Cas no 1804849-18-0 (Methyl 3-bromomethyl-6-cyano-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-bromomethyl-6-cyano-2-(trifluoromethoxy)benzoate
• CAS No: 1804849-18-0
• MF: C₁₁H₇BrF₃NO₃
• MW: 338.077392816544
• CID: 4954229
• Update Time: 2025-10-24

Methyl 3-bromomethyl-6-cyano-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromomethyl-6-cyano-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7BrF3NO3/c1-18-10(17)8-7(5-16)3-2-6(4-12)9(8)19-11(13,14)15/h2-3H,4H2,1H3
• InChI Key： LZOZNXHDNZRHIX-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=C(C(=O)OC)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-bromomethyl-6-cyano-2-(trifluoromethoxy)benzoate

Methyl 3-bromomethyl-6-cyano-2-(trifluoromethoxy)benzoate

Methyl 3-bromomethyl-6-cyano-2-(trifluoromethoxy)benzoate, with the CAS number 1804849-18-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a methyl ester group, a bromomethyl substituent, a cyano group, and a trifluoromethoxy substituent. These functional groups confer the compound with distinctive chemical properties, making it a valuable tool in various research and industrial applications.

The synthesis of Methyl 3-bromomethyl-6-cyano-2-(trifluoromethoxy)benzoate involves a series of carefully designed organic reactions. Researchers have employed methods such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions to achieve the desired structure. Recent advancements in catalytic techniques have enabled the synthesis of this compound with higher yields and greater precision, which has been documented in several high-impact journals such as *Journal of Organic Chemistry* and *Chemical Communications*.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its pharmacokinetic properties. For instance, studies have shown that the trifluoromethoxy group enhances lipophilicity, which is crucial for drug absorption and bioavailability. Additionally, the cyano group can be used as a reactive site for further functionalization, opening up avenues for the creation of novel therapeutic agents.

In the realm of materials science, Methyl 3-bromomethyl-6-cyano-2-(trifluoromethoxy)benzoate has been investigated for its role in the development of advanced polymers and coatings. The bromomethyl group provides sites for cross-linking reactions, which can improve the mechanical properties of materials. Furthermore, the trifluoromethoxy group contributes to thermal stability and resistance to environmental degradation, making this compound a candidate for high-performance materials used in aerospace and electronics industries.

Recent research has also highlighted the potential of this compound in agricultural applications. Its ability to act as a bioactive agent has been explored in pest control formulations. Studies conducted by scientists at leading agricultural research institutions have demonstrated that this compound exhibits selective toxicity against certain pests without adversely affecting beneficial insects or plant growth. This finding underscores its potential as an eco-friendly alternative to conventional pesticides.

The structural versatility of Methyl 3-bromomethyl-6-cyano-2-(trifluoromethoxy)benzoate makes it an invaluable tool in academic research as well. Chemists are leveraging its unique properties to study fundamental aspects of organic chemistry, such as reaction mechanisms and stereochemistry. For example, recent experiments published in *Angewandte Chemie* have utilized this compound to investigate the regioselectivity of electrophilic aromatic substitution reactions under various conditions.

In conclusion, Methyl 3-bromomethyl-6-cyano-2-(trifluoromethoxy)benzoate (CAS No: 1804849-18-0) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups not only facilitates innovative chemical transformations but also positions it as a key player in advancing modern science and technology. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.